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Compound of Interest

Compound Name: Allitol-13C

Cat. No.: B12402330

This document provides essential safety and logistical information, including operational and
disposal plans for Allitol-13C. The following procedural, step-by-step guidance is intended for
researchers, scientists, and drug development professionals to ensure the safe handling and
disposal of this compound.

Summary of Allitol Properties

While Allitol-13C is a stable isotope-labeled compound, its chemical and physical properties
are essentially the same as its unlabeled parent compound, Allitol. Allitol is not classified as a
hazardous material.

Property Data

Molecular Formula Cs13CH1406[1]

Molecular Weight 183.17 g/mol [1]

Appearance White crystalline powder

Melting Point 109 °C[2]

Solubility Highly soluble in water

Storage Temperature 2-8°C Refrigerator[1]

Hazard Classification Not a hazardous substance or mixture[3]
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Step-by-Step Disposal Protocol

The carbon-13 isotope in Allitol-13C is stable and non-radioactive, therefore it does not require
special disposal considerations beyond those for the parent compound. The primary principle
for disposal is to comply with all federal, state, and local environmental regulations.

Step 1: Consult Institutional and Local Guidelines

Before initiating any disposal procedure, the most critical step is to consult your organization's
Environmental Health and Safety (EHS) department and review local regulations. These
guidelines will provide specific instructions tailored to your facility's capabilities and legal
requirements.

Step 2: Wear Appropriate Personal Protective Equipment (PPE)

When handling Allitol-13C for disposal, always wear appropriate PPE to ensure personal
safety. This includes:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

Step 3: Waste Characterization

The proper disposal route depends on whether the Allitol-13C waste is mixed with any
hazardous substances.

e Uncontaminated Allitol-13C: This refers to the pure, solid compound or a simple aqueous
solution of Allitol-13C.

o Contaminated Allitol-13C: This is Allitol-13C that has been mixed with hazardous solvents,
reagents, or other regulated chemicals during an experimental procedure.

Step 4: Disposal of Uncontaminated Allitol-13C
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For pure, uncontaminated Allitol-13C, the following procedures generally apply, subject to EHS
approval:

o Small Quantities (Solid): Small amounts of solid Allitol-13C can typically be securely
contained and disposed of in the regular laboratory trash.

e Aqueous Solutions: Dilute aqueous solutions can generally be disposed of down the sanitary
sewer system. It is recommended to flush the drain with copious amounts of water to ensure
adequate dilution.

Step 5: Disposal of Contaminated Allitol-13C

If the Allitol-13C waste is contaminated with hazardous materials, it must be managed as
hazardous waste. The disposal protocol will be dictated by the hazardous components in the
mixture.

e Segregation: Do not mix with other waste streams.
» Containerization: Use a designated, leak-proof, and chemically compatible container.

o Labeling: Clearly label the waste container with its complete contents, including the names
and concentrations of all components.

o Storage: Store the hazardous waste in a designated satellite accumulation area according to
your institution's procedures for collection by a licensed professional waste disposal service.

Step 6: Decontamination and Disposal of Empty Containers

Empty containers that held Allitol-13C should be triple-rinsed with a suitable solvent (e.g.,
water). The rinsate should be disposed of following the guidelines for aqueous solutions. Once
decontaminated, the containers can typically be disposed of in the regular trash or recycled,
depending on institutional policies.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal
route for Allitol-13C waste.
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Caption: Decision workflow for the proper disposal of Allitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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